Atorvastatin-d5 Calcium Salt
Atorvastatin-d5 Calcium Salt
Brand Name:
Vulcanchem
CAS No.:
222412-82-0
VCID:
VC0128012
InChI:
InChI=1S/C33H35FN2O5.Ca/c1-21(2)31-30(33(41)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-26(37)19-27(38)20-28(39)40;/h3-16,21,26-27,37-38H,17-20H2,1-2H3,(H,35,41)(H,39,40);/q;+2/p-1/t26-,27-;/m1./s1/i3D,5D,6D,9D,10D;
SMILES:
CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4.[Ca+2]
Molecular Formula:
C33H35CaFN2O5
Molecular Weight:
603.759
Atorvastatin-d5 Calcium Salt
CAS No.: 222412-82-0
Reference Standards
VCID: VC0128012
Molecular Formula: C33H35CaFN2O5
Molecular Weight: 603.759
| CAS No. | 222412-82-0 |
|---|---|
| Product Name | Atorvastatin-d5 Calcium Salt |
| Molecular Formula | C33H35CaFN2O5 |
| Molecular Weight | 603.759 |
| IUPAC Name | calcium;(3R,5R)-7-[2-(4-fluorophenyl)-3-(2,3,4,5,6-pentadeuteriophenyl)-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate |
| Standard InChI | InChI=1S/C33H35FN2O5.Ca/c1-21(2)31-30(33(41)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-26(37)19-27(38)20-28(39)40;/h3-16,21,26-27,37-38H,17-20H2,1-2H3,(H,35,41)(H,39,40);/q;+2/p-1/t26-,27-;/m1./s1/i3D,5D,6D,9D,10D; |
| Standard InChIKey | BWFCZHDTTAYGNN-ADFDHUHVSA-N |
| SMILES | CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4.[Ca+2] |
| Synonyms | (βR,δR)-2-(4-Fluorophenyl)-β,δ-dihydroxy-5-(1-methylethyl)-3-(phenyl-d5)-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic Acid Calcium Salt (2:1); Atorvastatin-d5 Hemicalcium; |
| PubChem Compound | 45358922 |
| Last Modified | Nov 11 2021 |
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